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Compound of Interest

Compound Name:

Ethyl 5-amino-1-(3-

chlorophenyl)-1h-pyrazole-4-

carboxylate

CAS No.: 15001-08-8

Cat. No.: B087455

Get Quote

For researchers, scientists, and drug development professionals, the definitive identification of

pyrazole regioisomers is a critical step in chemical synthesis and drug discovery. The subtle yet

significant differences in the substitution patterns on the pyrazole ring can lead to vastly

different pharmacological and physicochemical properties. This guide provides an objective

comparison of spectroscopic techniques for distinguishing between pyrazole regioisomers,

supported by experimental data and detailed protocols.

The synthesis of substituted pyrazoles, particularly from unsymmetrical 1,3-dicarbonyl

compounds and substituted hydrazines, often yields a mixture of regioisomers.[1] The

unequivocal assignment of the correct isomeric structure is paramount, and this is typically

achieved through a combination of spectroscopic methods, primarily Nuclear Magnetic

Resonance (NMR) spectroscopy, complemented by Infrared (IR) Spectroscopy and Mass

Spectrometry (MS).
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Distinguishing Pyrazole Regioisomers: A
Spectroscopic Workflow
The general workflow for the spectroscopic analysis and differentiation of pyrazole

regioisomers involves a multi-technique approach to gather unambiguous structural evidence.
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Workflow for Spectroscopic Differentiation of Pyrazole Regioisomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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